N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)propionamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl]propanamide
• InChI: InChI=1S/C11H18N4O/c1-5-11(16)12-7-9-13-8(2)6-10(14-9)15(3)4/h6H,5,7H2,1-4H3,(H,12,16)
• InChI Key: UIQYPSXTJXJKMJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=NC(=CC(=N1)N(C)C)C
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring structure found in many important biomolecules, such as nucleic acids. The dimethylamino group attached to the pyrimidine ring could potentially make the compound more basic.

Molecular Structure Analysis

The molecular structure of similar compounds typically involves a planar aromatic pyrimidine ring, with various functional groups attached.

Chemical Reactions Analysis

Compounds like this can participate in a variety of chemical reactions. For example, the dimethylamino group could potentially act as a nucleophile, attacking electrophilic carbon atoms.

Scientific Research Applications

Amplification of Phleomycin

The compound has been studied for its potential to amplify the effect of phleomycin against E. coli. Specific derivatives of pyrimidine, including those related to the structure of N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)propionamide, have shown promising results in enhancing the antibacterial properties of phleomycin. These studies have also involved a detailed analysis of the ionization constants and UV spectra of these compounds (Brown et al., 1972).

Anti-Inflammatory Activity

Research has been conducted to explore the anti-inflammatory properties of compounds structurally related to N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)propionamide. The synthesis of derivatives and subsequent testing for anti-inflammatory effects have provided valuable insights into the potential therapeutic uses of these compounds (Burbulienė et al., 2002).

Anticonvulsant Activity

There has been interest in the anticonvulsant activity of various derivatives of N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)propionamide. Studies have synthesized and tested several derivatives, identifying those with significant activity against conditions like epilepsy (Soyer et al., 2004).

Structural Analysis

The structural and crystallographic analysis of derivatives has been an important area of research. These studies have focused on characterizing the chemical structure, crystal formation, and other physical properties, providing a foundational understanding of the compound’s properties and potential applications in various scientific fields (Ji, 2006).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if used as a drug, it might interact with biological receptors or enzymes.